Cas no 1353945-56-8 ({2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid)

• Product Name: {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• CAS No: 1353945-56-8
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 2160786
• Update Time: 2025-06-30

{2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Tert-butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• 2-(2-(((tert-Butoxycarbonyl)(isopropyl)amino)methyl)piperidin-1-yl)acetic acid
• AM92201
• {2-[(tert-Butoxycarbonylisopropylamino)methyl]piperidin-1-yl}acetic acid
• {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• Inchi： 1S/C16H30N2O4/c1-12(2)18(15(21)22-16(3,4)5)10-13-8-6-7-9-17(13)11-14(19)20/h12-13H,6-11H2,1-5H3,(H,19,20)
• InChI Key： UMVLUTITKBLKTB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CC1CCCCN1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Introduction to {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic Acid (CAS No. 1353945-56-8)

{2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353945-56-8, features a complex molecular structure that includes a piperidine ring and various functional groups, making it a valuable intermediate in the synthesis of more intricate molecules. The presence of a tert-butoxycarbonyl (Boc) group and an isopropyl amino side chain contributes to its reactivity and utility in medicinal chemistry applications.

The compound's structure is particularly intriguing due to its potential role in the development of novel therapeutic agents. Piperidine derivatives are well-known for their biological activity, often serving as key components in drugs targeting neurological and cardiovascular diseases. The Boc group, a protecting group in peptide synthesis, ensures stability during chemical modifications, while the isopropyl amino moiety can enhance binding affinity to biological targets. This combination makes {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid may exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy. These predictions are supported by experimental data from high-throughput screening assays, which have identified similar piperidine derivatives as potent inhibitors of various enzymes involved in disease pathways.

The compound's potential applications extend beyond traditional pharmaceuticals. In the realm of agrochemicals, modified piperidine structures have been explored as bioactive ingredients in pesticides and herbicides. The unique chemical properties of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid could make it an effective component in formulations designed to protect crops from pests while minimizing environmental impact. This dual functionality highlights the versatility of this molecule and its importance in addressing multiple industrial challenges.

One of the most exciting aspects of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is its role in the development of targeted therapies. Researchers are increasingly focusing on creating drugs that interact specifically with disease-causing proteins or enzymes, thereby reducing side effects and improving patient outcomes. The compound's structural features make it an excellent scaffold for designing molecules that can modulate protein-protein interactions or inhibit key enzymatic pathways. For instance, studies have shown that derivatives of piperidine can disrupt the function of kinases, which are often overactive in cancer cells.

The synthesis of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and catalytic asymmetric synthesis, have been employed to improve yield and purity. These methods not only enhance efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices. The development of robust synthetic routes ensures that researchers can access sufficient quantities of this compound for further investigation.

In conclusion, {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353945-56-8) represents a significant advancement in the field of medicinal chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery, with potential applications ranging from human health to agriculture. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a crucial role in shaping the future of chemical biology and pharmacology.